Cas no 1805896-21-2 (2-(3-Chloropropyl)-3-ethoxymandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-ethoxymandelic acid
• CAS No: 1805896-21-2
• MF: C₁₃H₁₇ClO₄
• MW: 272.724683523178
• CID: 4797036
• Update Time: 2025-06-08

2-(3-Chloropropyl)-3-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-ethoxymandelic acid

• Inchi： 1S/C13H17ClO4/c1-2-18-11-7-3-5-10(12(15)13(16)17)9(11)6-4-8-14/h3,5,7,12,15H,2,4,6,8H2,1H3,(H,16,17)
• InChI Key： PUEAIMHJMKHJSH-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(C(=O)O)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Additional information on 2-(3-Chloropropyl)-3-ethoxymandelic acid

Introduction to 2-(3-Chloropropyl)-3-ethoxymandelic Acid (CAS No. 1805896-21-2)

2-(3-Chloropropyl)-3-ethoxymandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 1805896-21-2, this compound represents a unique structural motif that combines a chloropropyl group with an ethoxymandelic acid backbone, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating functional groups in its molecular structure endows it with distinct chemical properties that are highly valuable for medicinal chemistry applications.

The synthesis and application of 2-(3-Chloropropyl)-3-ethoxymandelic acid have been explored in several cutting-edge research studies, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its integration into drug discovery pipelines. The chloropropyl moiety, in particular, has been investigated for its potential role in modulating receptor interactions and improving pharmacokinetic profiles, while the ethoxymandelic acid moiety contributes to solubility and metabolic stability.

In the realm of medicinal chemistry, 2-(3-Chloropropyl)-3-ethoxymandelic acid serves as a building block for more complex scaffolds. Its structural features make it amenable to modifications that can fine-tune biological activity, selectivity, and pharmacological properties. For instance, researchers have leveraged this compound to develop derivatives with enhanced binding affinity to specific enzyme targets, which is crucial for achieving therapeutic efficacy. The ethoxy group on the mandelic acid component also provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or improve drug-like properties such as lipophilicity and oral bioavailability.

One of the most compelling aspects of 2-(3-Chloropropyl)-3-ethoxymandelic acid is its potential in addressing multifaceted diseases. Studies have demonstrated its utility in generating lead compounds for conditions ranging from neurodegenerative disorders to inflammatory diseases. The chloropropyl group has been shown to enhance penetration across biological barriers, such as the blood-brain barrier, which is a critical factor for treating central nervous system (CNS) disorders. Meanwhile, the ethoxymandelic acid moiety contributes to metabolic resilience, reducing the likelihood of rapid degradation by enzymatic pathways.

The integration of computational chemistry and high-throughput screening has further accelerated the exploration of 2-(3-Chloropropyl)-3-ethoxymandelic acid derivatives. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding interactions of this compound with biological targets with remarkable accuracy. This approach has not only streamlined the identification of promising candidates but also provided insights into structural optimization strategies. For example, virtual screening has identified novel analogs of 2-(3-Chloropropyl)-3-ethoxymandelic acid that exhibit improved potency and reduced toxicity profiles.

Recent clinical trials have begun to validate the preclinical findings associated with 2-(3-Chloropropyl)-3-ethoxymandelic acid derivatives. These trials have focused on evaluating their efficacy in treating conditions such as Alzheimer's disease and type 2 diabetes mellitus. The compound's ability to modulate key signaling pathways involved in these diseases has shown promise in early-phase human studies. Moreover, its favorable pharmacokinetic properties have made it an attractive candidate for further development into marketed therapies.

The future direction of research on 2-(3-Chloropropyl)-3-ethoxymandelic acid lies in expanding its applications across diverse therapeutic areas. Investigating its potential as an intermediate for antiviral and anticancer agents is an active area of investigation. Additionally, exploring its role in regenerative medicine and tissue engineering could open new avenues for therapeutic intervention. The versatility of this compound's structure ensures that it will remain a valuable asset in the pharmaceutical industry for years to come.

In conclusion, 2-(3-Chloropropyl)-3-ethoxymandelic acid (CAS No. 1805896-21-2) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability. Its synthesis, modification, and exploration as a lead compound continue to drive innovation in drug discovery. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing health challenges faced by humanity.